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Compound of Interest

Compound Name: Diiodomethane

Cat. No.: B129776 Get Quote

Diiodomethane (CH₂I₂), also known as methylene iodide, is a dense, light-sensitive liquid

used in organic synthesis and mineral separation. Due to its toxicity and potential

environmental hazards, proper handling and disposal are critical for laboratory safety and

regulatory compliance. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to guide researchers, scientists, and drug

development professionals in the responsible management of diiodomethane waste.

Immediate Safety and Handling Precautions
Before working with diiodomethane, it is imperative to consult the Safety Data Sheet (SDS)

and be fully aware of the associated hazards. Always handle this chemical in a well-ventilated

area, preferably within a certified chemical fume hood.[1][2] Personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all

times to prevent skin and eye contact.[1][2]

Hazard Profile and Transportation Information
Diiodomethane is classified as a toxic and hazardous substance. The following table

summarizes its key hazard classifications and transportation details.
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Hazard
Category

Classification UN Number
Transport
Hazard Class

Packing Group

Acute Toxicity

(Oral)

Category 3 or 4

(Toxic/Harmful if

swallowed)[3][4]

UN2810[1][3] 6.1 (Toxic)[3] III[3]

Acute Toxicity

(Dermal)

Category 3

(Toxic in contact

with skin)[3]

Acute Toxicity

(Inhalation)

Category 4

(Harmful if

inhaled)[3]

Skin

Corrosion/Irritatio

n

Category 2

(Causes skin

irritation)[3]

Serious Eye

Damage/Irritation

Category 2A

(Causes serious

eye irritation)[3]

Specific Target

Organ Toxicity

Single Exposure,

Category 3 (May

cause respiratory

irritation)[3]

Aquatic Hazard

Harmful to

aquatic life with

long lasting

effects

Standard Operating Procedure for Diiodomethane
Disposal
The primary and recommended method for the disposal of diiodomethane and its

contaminated materials is through a licensed professional waste disposal service.[3] On-site

chemical neutralization is strongly discouraged without a validated and approved protocol.
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Waste Collection and Storage:

Designated Waste Container: All diiodomethane waste, including unused product and

contaminated materials (e.g., absorbent pads, gloves, and pipette tips), must be collected in

a dedicated, clearly labeled, and compatible hazardous waste container.[2] Suitable

containers are typically made of glass or polyethylene and should be kept tightly closed.[2][3]

Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical

name "Diiodomethane" and the associated hazard pictograms.

Segregation: Do not mix diiodomethane waste with other waste streams, especially non-

halogenated solvents, as this can complicate and increase the cost of disposal.[2]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area within the laboratory, such as a ventilated cabinet.[2] Ensure secondary containment is

in place to prevent spills.[2]

Disposal Workflow:

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of diiodomethane.
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Diiodomethane Disposal Workflow
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Caption: Workflow for the safe disposal of diiodomethane waste.
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Experimental Protocol: Spill Management
In the event of a diiodomethane spill, immediate and appropriate action is necessary to

mitigate exposure and environmental contamination.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat,

and, for large spills, respiratory protection.[3]

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).[5][6][7]

Non-sparking tools for cleanup.[1]

Designated hazardous waste container.

Procedure:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[1]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Assess and Contain: For small, manageable spills, and if you are trained to do so, proceed

with cleanup. For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.

Absorb the Spill: Contain the spill using an inert absorbent material.[5][6] Do not use

combustible materials like sawdust.[7]

Collect Waste: Carefully collect the absorbed material and any contaminated debris using

non-sparking tools and place it into the designated hazardous waste container.[1][7]

Decontaminate: Clean the spill area as directed by your institution's safety protocols.

Dispose: Seal and label the waste container and manage it as hazardous waste according to

the disposal procedures outlined above.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

